Cas no 1804087-32-8 (3-(5-Bromo-2-nitrophenyl)propanoic acid)

• Product Name: 3-(5-Bromo-2-nitrophenyl)propanoic acid
• CAS No: 1804087-32-8
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• CID: 6614825
• PubChem ID: 121384140
• Update Time: 2025-05-21

3-(5-Bromo-2-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17807873
• 1804087-32-8
• EN300-20947204
• 3-(5-Bromo-2-nitrophenyl)propanoic acid

• Inchi： 1S/C9H8BrNO4/c10-7-2-3-8(11(14)15)6(5-7)1-4-9(12)13/h2-3,5H,1,4H2,(H,12,13)
• InChI Key： UAYITNONJMUENH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CCC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.96367g/mol
• Monoisotopic Mass: 272.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(5-Bromo-2-nitrophenyl)propanoic acid

3-(5-Bromo-2-nitrophenyl)propanoic acid: A Comprehensive Overview

3-(5-Bromo-2-nitrophenyl)propanoic acid, identified by the CAS number 1804087-32-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a bromine atom and a nitro group attached to a phenyl ring, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties, making it a focal point for researchers worldwide.

The synthesis of 3-(5-Bromo-2-nitrophenyl)propanoic acid involves a multi-step process that typically begins with the bromination of an aromatic compound. The introduction of the nitro group is achieved through nitration, followed by the attachment of the propanoic acid moiety via nucleophilic substitution or coupling reactions. These steps are carefully optimized to ensure high yields and purity, as impurities can significantly affect the compound's performance in subsequent applications.

Recent studies have highlighted the importance of 3-(5-Bromo-2-nitrophenyl)propanoic acid in the development of novel pharmaceutical agents. Its structure, which includes electron-withdrawing groups such as bromine and nitro, makes it an ideal candidate for modulating biological activities. For instance, researchers have explored its potential as an anti-inflammatory agent, leveraging its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, its role as a precursor in the synthesis of more complex molecules has been extensively documented.

The chemical stability of 3-(5-Bromo-2-nitrophenyl)propanoic acid is another area of active research. Under various storage conditions, the compound exhibits remarkable stability, which is crucial for its use in long-term experiments or industrial applications. However, exposure to certain environmental factors, such as light or moisture, can lead to degradation. Understanding these factors is essential for ensuring the reliability and consistency of the compound in different settings.

In terms of environmental impact, recent studies have focused on the biodegradation potential of 3-(5-Bromo-2-nitrophenyl)propanoic acid. While it is not inherently toxic at low concentrations, its persistence in natural environments raises concerns about long-term ecological effects. Researchers are exploring methods to enhance its biodegradability through chemical modifications or microbial intervention.

The application of computational chemistry tools has revolutionized our understanding of 3-(5-Bromo-2-nitrophenyl)propanoic acid. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, while molecular docking studies have revealed potential binding modes with target proteins. These computational approaches complement experimental data, offering a holistic view of the compound's behavior.

In conclusion, 3-(5-Bromo-2-nitrophenyl)propanoic acid, with its unique chemical properties and versatile applications, continues to be a subject of intense research. As advancements in synthetic techniques and computational modeling unfold, we can expect further breakthroughs that will enhance our understanding and utilization of this compound.